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Pharmacokinetic Properties at a Glance

The table below summarizes the key pharmacokinetic parameters of sparfloxacin:

Parameter

Typical Value

Conditions | Notes

Oral Bioavailability

Protein Binding

Peak Plasma
Concentration (Cmax)

Elimination Half-Life (t1/2)

Area Under the Curve

(AUC)

Primary Metabolism

Route of Excretion

92% [1]

37% - 45% [2] [1]

~1.6 pg/mL [3]

15 - 20 hours [2]

Dose-dependent [2] [4]

Hepatic glucuronidation [1]

Feces (~50%) and Renal
(~50%) [1]

Not significantly affected by food [2].

Considered weak plasma protein binding.

Achieved 2.7 to 6 hours after a single 400
mg oral dose [2] [4] [3].

Can range from 16 to 30 hours, supporting
once-daily dosing [1].

Increases proportionally with the
administered dose.

Not mediated by the Cytochrome P450
system [1].

Urinary excretion of unchanged drug is
only 8.8% - 14% [2] [3].
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Metabolic and Elimination Pathways

The following diagram illustrates the journey of sparflexacin in the human body, from absorption to

elimination:

Extensive Tissue Distribution
(Lungs, Skin, Inflammatory fluid)

Feces
(~50% of dose)

Urine
(~50% of dose)
(Only ~10% as unchanged drug)

Systemic Circulation
(Peak plasma conc. in 3-6h)

Oral Administration

Click to download full resolution via product page

Sparfloxacin is rapidly absorbed after oral administration. It distributes widely into bodily tissues and fluids,
achieving concentrations that meet or exceed plasma levels in areas like the lungs, skin, and inflammatory
fluid [2] [1] [3]. The drug is metabolized in the liver to a sparfloxacin glucuronide conjugate [2] [1].
Elimination occurs equally via fecal and renal routes, though only a small fraction of the administered dose

is excreted unchanged in the urine [1] [3].

Impact of Organ Impairment and Drug Interactions

The table below outlines considerations for specific patient populations and critical drug interactions:

Factor Impact on Sparfloxacin Pharmacokinetics

Renal Severe renal failure can double the elimination half-life of the parent drug [4] [5].
Impairment Dosage adjustment is required [4].

Hepatic In patients with liver cirrhosis (without cholestasis), pharmacokinetics are not markedly
Impairment altered. No dosage modification is recommended [4].

Drug Antacids containing aluminum, calcium, or magnesium can reduce oral bioavailability

Interactions by 25-35% and should be taken at least 4 hours apart [2] [6]. Probenecid does not
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Factor Impact on Sparfloxacin Pharmacokinetics

affect its pharmacokinetics, and it does not interact with theophylline, which is an
advantage in treating respiratory infections [2] [7].

Critical Safety Profile for Researchers

A defining characteristic of sparfloxacin is its potent inhibition of the human ether-a-go-go-related gene
(HERG) potassium channel, with an ICso of 18 pM [8]. This mechanism is associated with a dose-
dependent prolongation of the QT interval on the electrocardiogram and an increased risk of a rare but
serious ventricular arrhythmia known as torsades de pointes (TdP) [8]. This cardiotoxic potential is the

most significant safety concern and has greatly limited its clinical use.

Protocol for Quantifying Sparfloxacin in Plasma

For researchers conducting pharmacokinetic studies, here is a simplified high-performance liquid

chromatography (HPLC) method for estimating sparfloxacin in human plasma [9].

e Sample Preparation: Use a simple protein precipitation technique. Mix the plasma sample with a
precipitating solution of acetonitrile and perchloric acid (1:1, v/v). After vortex mixing and
centrifugation, the supernatant can be directly injected into the HPLC system [9].

e Apparatus and Conditions:

o Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 um particle size).

o Mobile Phase: A mixture of 0.1 M sodium citrate buffer (pH ~4.0, adjusted with O-phosphoric
acid) and acetonitrile in a ratio of 78:22 (v/v).

o Flow Rate: 1.0 mL/min.

o Detection: Spectrophotometric detection at a wavelength of 365 nm.

o Internal Standard: Lomefloxacin can be used [9].

e Method Performance: This method is reported to be linear, precise, and accurate, avoiding more
tedious solid-phase or liquid-liquid extraction procedures [9].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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